Cas no 287917-82-2 (3-Dimethoxymethyl-1-methyl-1H-pyrazole)

• Product Name: 3-Dimethoxymethyl-1-methyl-1H-pyrazole
• CAS No: 287917-82-2
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• MDL: MFCD00831606
• CID: 248791
• PubChem ID: 2736191
• Update Time: 2025-08-05

3-Dimethoxymethyl-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,3-(dimethoxymethyl)-1-methyl-
• 3-(DIMETHOXYMETHYL)-1-METHYL-1H-PYRAZOLE
• 3-(dimethoxymethyl)-1-methylpyrazole
• 3-Dimethoxymethyl-1-methyl-1H-pyrazole
• AKOS026728941
• 3-Dimethoxymethyl-1-methyl-1H-pyrazole (ISOMER MIX)
• MFCD00831606
• CS-0209311
• DTXSID70371193
• 1H-Pyrazole, 3-(dimethoxymethyl)-1-methyl-
• AS-6263
• FT-0613762
• 3-Dimethoxymethyl-1-methylpyrazole
• SCHEMBL507042
• 287917-82-2

• MDL： MFCD00831606
• Inchi： 1S/C7H12N2O2/c1-9-5-4-6(8-9)7(10-2)11-3/h4-5,7H,1-3H3
• InChI Key： KGKHJTGWURATBU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN(C)N=1)OC

Computed Properties

• Exact Mass: 156.08996
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 197.3°C at 760 mmHg
• Flash Point: 73.1°C
• Refractive Index: 1.494
• PSA: 36.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-Dimethoxymethyl-1-methyl-1H-pyrazole

Introduction to 3-Dimethoxymethyl-1-methyl-1H-pyrazole (CAS No. 287917-82-2)

3-Dimethoxymethyl-1-methyl-1H-pyrazole, identified by the Chemical Abstracts Service Number (CAS No.) 287917-82-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole class, which is well-known for its diverse biological activities and utility in medicinal chemistry. The structural features of 3-Dimethoxymethyl-1-methyl-1H-pyrazole, particularly the presence of dimethoxymethyl and methyl substituents, contribute to its unique chemical properties and potential applications.

The pyrazole core is a five-membered aromatic ring containing two nitrogen atoms, making it a versatile scaffold for drug design. The dimethoxymethyl group at the 3-position and the methyl group at the 1-position enhance the compound's reactivity and binding affinity, making it a valuable intermediate in synthesizing more complex molecules. In recent years, there has been growing interest in pyrazole derivatives due to their role in developing novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 3-Dimethoxymethyl-1-methyl-1H-pyrazole is its potential in medicinal chemistry. Researchers have been exploring its derivatives as scaffolds for drugs with anti-inflammatory, anticancer, and antimicrobial properties. The dimethoxymethyl group, in particular, provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets. This flexibility has made 3-Dimethoxymethyl-1-methyl-1H-pyrazole a subject of numerous studies aimed at uncovering new pharmacophores and drug candidates.

Recent advancements in computational chemistry have further highlighted the significance of 3-Dimethoxymethyl-1-methyl-1H-pyrazole. Molecular modeling studies have demonstrated that this compound can interact with biological targets in multiple ways, suggesting its potential as a lead compound for drug development. The ability to predict binding affinities and optimize interactions through computational methods has accelerated the discovery process in medicinal chemistry. This has led to several high-throughput screening campaigns targeting diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 3-Dimethoxymethyl-1-methyl-1H-pyrazole has shown promise in material science. Its unique structural properties make it a candidate for developing new materials with enhanced thermal stability and mechanical strength. Researchers are exploring its use in creating polymers and coatings that exhibit improved performance under extreme conditions. The versatility of this compound underscores its importance not only in drug discovery but also in industrial applications.

The synthesis of 3-Dimethoxymethyl-1-methyl-1H-pyrazole is another area of active research. Chemists have developed several synthetic routes to produce this compound efficiently and with high yield. These methods often involve multi-step reactions that require careful optimization to ensure purity and scalability. The development of novel synthetic pathways is crucial for making complex molecules like 3-Dimethoxymethyl-1-methyl-1H-pyrazole more accessible for research and commercial purposes.

The safety profile of 3-Dimethoxymethyl-1-methyl-1H-pyrazole is also an important consideration in its application. While it is not classified as a hazardous substance, proper handling procedures must be followed to ensure worker safety during synthesis and handling. Research into its toxicological properties has provided valuable insights into its potential risks and safe usage guidelines. This information is essential for researchers who plan to work with this compound in their laboratories.

Future directions in the study of 3-Dimethoxymethyl-1-methyl-1H-pyrazole include exploring its role in drug development through structure-based drug design. By understanding how this compound interacts with biological targets at the molecular level, scientists can design more effective drugs with fewer side effects. Additionally, green chemistry principles are being applied to improve the sustainability of its synthesis, reducing waste and energy consumption.

In conclusion, 3-Dimethoxymethyl-1-methyl-1H-pyrazole (CAS No. 287917-82-2) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features make it a valuable tool for researchers seeking to develop new drugs and materials with improved performance characteristics. As research continues to uncover new applications for this compound, it will undoubtedly play an increasingly important role in advancing scientific knowledge and technological innovation.